Cas no 1805329-79-6 (2-Amino-5-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-5-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine
• CAS No: 1805329-79-6
• MF: C₇H₅F₅N₂O
• MW: 228.119418859482
• CID: 4916630
• Update Time: 2025-07-19

2-Amino-5-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F5N2O/c8-5(9)2-1-3(15)6(13)14-4(2)7(10,11)12/h1,5,15H,(H2,13,14)
• InChI Key： ASEIIHURFCDSIF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(N)N=C1C(F)(F)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.7
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-5-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine

2-Amino-5-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1805329-79-6): A Comprehensive Overview

2-Amino-5-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1805329-79-6) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound, characterized by its difluoromethyl, hydroxy, and trifluoromethyl substituents, exhibits a range of properties that make it a valuable candidate for various applications.

The chemical structure of 2-Amino-5-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine is particularly noteworthy. The presence of the difluoromethyl group enhances the compound's metabolic stability and bioavailability, while the hydroxy group can participate in hydrogen bonding, contributing to its solubility and reactivity. The trifluoromethyl group, known for its electron-withdrawing properties, imparts additional stability and lipophilicity, making the compound suitable for a wide range of biological assays.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-Amino-5-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine. One of the most promising areas of study is its role as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. The selective inhibition of these kinases can lead to reduced cell proliferation and tumor growth, making it a potential candidate for anticancer drugs.

Beyond cancer research, 2-Amino-5-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can be alleviated by compounds that modulate the inflammatory response. Preliminary studies have indicated that this compound can downregulate the expression of pro-inflammatory cytokines, thereby reducing inflammation and associated symptoms.

The pharmacokinetic properties of 2-Amino-5-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine have also been extensively studied. Its high lipophilicity allows for efficient absorption through biological membranes, while its metabolic stability ensures a longer half-life in vivo. These properties make it an attractive candidate for oral administration, which is often preferred in clinical settings due to patient compliance and convenience.

In addition to its therapeutic potential, 2-Amino-5-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine has been explored as a tool in chemical biology research. Its unique structure allows it to serve as a scaffold for the development of novel compounds with tailored biological activities. By modifying the substituents on the pyridine ring, researchers can fine-tune the properties of the compound to achieve specific therapeutic goals or to probe biological pathways more effectively.

The synthesis of 2-Amino-5-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine has been optimized through various synthetic routes, each offering different advantages in terms of yield and purity. One common approach involves the reaction of 2-amino-5-bromopyridine with difluoroacetic acid followed by subsequent transformations to introduce the hydroxy and trifluoromethyl groups. These synthetic methods have been refined to ensure high efficiency and scalability, making it feasible to produce large quantities of the compound for both research and commercial purposes.

The safety profile of 2-Amino-5-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine has also been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. This favorable safety profile further supports its potential as a drug candidate for clinical development.

In conclusion, 2-Amino-5-(difluoromethyl)-3-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1805329-79-6) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it a valuable tool for both therapeutic development and chemical biology studies. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, positioning it as a key player in the advancement of modern medicine.